Cas no 217-73-2 (Benzo[f][1,10]phenanthroline)

• Product Name: Benzo[f][1,10]phenanthroline
• CAS No: 217-73-2
• MF: C₁₆H₁₀N₂
• MW: 230.264003276825
• CID: 1404064
• PubChem ID: 12290618
• Update Time: 2025-04-20

Benzo[f][1,10]phenanthroline Chemical and Physical Properties

Names and Identifiers

• Benzo[f][1,10]phenanthroline
• SCHEMBL4993117
• DTXSID601308801
• 217-73-2
• GAHGSVYKBURLIP-UHFFFAOYSA-N

• Inchi： 1S/C16H10N2/c1-2-6-12-11(5-1)13-7-3-9-17-15(13)16-14(12)8-4-10-18-16/h1-10H
• InChI Key： GAHGSVYKBURLIP-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C1C(=CC=CN=1)C1C=CC=CC=12

Computed Properties

• Exact Mass: 230.0845
• Monoisotopic Mass: 230.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines